1-ethyl-3,9-dimethyl-7-[(2E)-3-phenylprop-2-en-1-yl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione

• IUPAC Name: 1-ethyl-3,9-dimethyl-7-[(E)-3-phenylprop-2-enyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H22N6O2/c1-4-26-19-21-17-16(25(19)13-14(2)22-26)18(27)24(20(28)23(17)3)12-8-11-15-9-6-5-7-10-15/h5-11H,4,12-13H2,1-3H3/b11-8+
• InChI Key: XOZDKGATJMWBBQ-DHZHZOJOSA-N
• Canonical SMILES: CCN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)CC=CC4=CC=CC=C4
• Isomeric SMILES: CCN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)C/C=C/C4=CC=CC=C4
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a pyrimidine ring fused to an imidazole ring. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Synthesis Analysis

The synthesis of such complex molecules usually involves multiple steps, each requiring specific reagents and conditions. The exact synthesis process would depend on the specific functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the purine structure indicates that it might have biological activity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the presence of an ethyl group might make it susceptible to reactions such as oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Anticancer Activity

• 1,2,4-Triazine derivatives have shown promise as potential anticancer agents. . These compounds could serve as leads for developing targeted therapies against cancer.

Anti-HIV Activity

• Certain 1,2,4-triazine derivatives have demonstrated anti-HIV effects. .

Anti-Inflammatory and Analgesic Effects

• Researchers have reported that 1,2,4-triazine derivatives possess anti-inflammatory and analgesic properties. .

Cardiotonic Potential

• The cardiotonic activity of 1,2,4-triazine derivatives has been studied. .

Neuroleptic and Nootropic Activities

• Some 1,2,4-triazine derivatives exhibit neuroleptic and nootropic effects. .

Antimicrobial and Antiparasitic Actions

• Researchers have explored the antimicrobial and antiparasitic activities of 1,2,4-triazine derivatives. .

Estrogen Receptor Modulation

• 1,2,4-Triazine derivatives have been investigated as estrogen receptor modulators. .

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. As a purine derivative, it might interact with biological systems in a manner similar to other purine compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could include studying its biological activity, developing methods for its synthesis, and investigating its potential applications.